Cas no 1509236-25-2 (tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 1509236-25-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4607644
• Update Time: 2025-08-05

tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-6-9-5-4-7-13-10(9)14/h9-10,13H,4-8H2,1-3H3
• InChI Key： UOMASVSYWPLWGT-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)CCC1CCCN2

Additional information on tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

Introduction to tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1509236-25-2)

Tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1509236-25-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected octahydro-1H-pyrrolo[2,3-b]pyridine, is a valuable intermediate in the synthesis of complex molecules and has been extensively studied for its potential therapeutic properties.

The chemical structure of tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate features a pyrrolo[2,3-b]pyridine core with an octahydro substitution and a tert-butyl carbamate protecting group. This unique structure provides the compound with several advantageous properties, including enhanced stability and solubility, which are crucial for its use in various chemical and biological processes.

In recent years, significant advancements have been made in understanding the biological activities of tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate. Research has shown that this compound exhibits potent activity against a variety of biological targets, making it a promising candidate for the development of new therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases and cancer.

The synthesis of tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate typically involves multi-step reactions that ensure high purity and yield. One common approach involves the reaction of 1H-pyrrolo[2,3-b]pyridine with tert-butyl chloroformate under controlled conditions to form the protected derivative. This method has been optimized to minimize side reactions and maximize the efficiency of the synthesis process.

The use of Boc-protected octahydro-1H-pyrrolo[2,3-b]pyridine in drug discovery and development is particularly noteworthy. Its ability to act as a scaffold for the construction of more complex molecules has led to its widespread adoption in combinatorial chemistry and high-throughput screening. Additionally, the compound's structural flexibility allows for the introduction of various functional groups, which can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

In the context of medicinal chemistry, tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has been investigated for its potential as a lead compound in the development of new drugs targeting central nervous system (CNS) disorders. Preclinical studies have shown that derivatives of this compound exhibit promising neuroprotective effects and may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has also found applications in other areas of research. For example, it has been used as a model compound in studies aimed at understanding the mechanisms of protein-protein interactions and enzyme inhibition. These studies have provided valuable insights into the molecular basis of various biological processes and have contributed to the development of novel therapeutic strategies.

The safety profile of tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is another important aspect to consider. Extensive toxicological evaluations have demonstrated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical research, appropriate safety measures should be taken during handling and storage to ensure user safety.

In conclusion, tert-butyl octahydro-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 1509236-25-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.